molecular formula C11H12N2 B8713848 1-(2,4-Dimethylphenyl)imidazole

1-(2,4-Dimethylphenyl)imidazole

Cat. No.: B8713848
M. Wt: 172.23 g/mol
InChI Key: QHZMTARJNZPNHE-UHFFFAOYSA-N
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Description

1-(2,4-Dimethylphenyl)imidazole is a useful research compound. Its molecular formula is C11H12N2 and its molecular weight is 172.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12N2

Molecular Weight

172.23 g/mol

IUPAC Name

1-(2,4-dimethylphenyl)imidazole

InChI

InChI=1S/C11H12N2/c1-9-3-4-11(10(2)7-9)13-6-5-12-8-13/h3-8H,1-2H3

InChI Key

QHZMTARJNZPNHE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)N2C=CN=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

30 mmol of 2,4-dimethylchlorobenzene (4.2 g), 40 mmol of imidazole (2.7 g), 35 mmol of NaOEt solution in ethanol (10% by weight) and 230 mg of trans-di-μ-chlorobis[2-[bis(1,1-dimethylethyl)phosphino]-2-methylpropyl-C,P]dipalladium(II) (1.0 mol %) are suspended in 50 ml of THF and heated at 110° C. in a pressure tube for 9 hours. After removal of the salts by filtration, the solvent is removed under reduced pressure. This gives crude 1-(2,4-dimethylphenyl)imidazole as a brown liquid which can be purified by distillation (boiling point: 122° C./12 torr); yield: 48%.
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2.7 g
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trans-di-μ-chlorobis[2-[bis(1,1-dimethylethyl)phosphino]-2-methylpropyl-C,P]dipalladium(II)
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230 mg
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